Cas no 2229309-23-1 (4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229309-23-1
• MF: C₁₂H₁₈F₂O₃
• MW: 248.266331195831
• CID: 6319694
• PubChem ID: 165706013
• Update Time: 2025-05-23

4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid
• 2229309-23-1
• EN300-1954430

• Inchi： 1S/C12H18F2O3/c13-12(14)5-3-11(4-6-12,10(15)16)9-2-1-7-17-8-9/h9H,1-8H2,(H,15,16)
• InChI Key： HDMINBROWGBMEY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1COCCC1)F

Computed Properties

• Exact Mass: 248.12240076g/mol
• Monoisotopic Mass: 248.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(Oxan-3-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4,4-Difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229309-23-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid.

Chemical Structure and Properties

The chemical structure of 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid is defined by its cyclohexane core with two fluorine atoms at the 4-position and an oxan (tetrahydro-2H-pyran) substituent at the 1-position. The presence of these functional groups imparts unique physical and chemical properties to the molecule. The fluorine atoms enhance the lipophilicity and metabolic stability of the compound, while the oxan ring contributes to its conformational rigidity and bioavailability.

The molecular formula of 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid is C₁₂H₁₈F₂O₃, with a molecular weight of approximately 250.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 105°C to 107°C.

Synthesis Methods

The synthesis of 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid has been reported in several studies. One common approach involves the reaction of 4,4-difluorocyclohexanecarboxylic acid with an appropriate oxan derivative under suitable conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using palladium-catalyzed coupling reactions followed by selective functional group transformations.

The synthetic route typically begins with the preparation of 4,4-difluorocyclohexanecarboxylic acid through a multi-step process involving fluorination reactions and subsequent carboxylation. The resulting acid is then reacted with an oxan derivative in the presence of a palladium catalyst to form the desired product. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production.

Biological Activities and Mechanisms of Action

4,4-Difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibits the activity of fatty acid synthase (FASN), a key enzyme in lipid metabolism that is overexpressed in many cancer cells.

In addition to its enzymatic inhibition properties, 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid has been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro and in vivo models. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid make it an attractive candidate for drug development. Several pharmaceutical companies are currently exploring its potential as a lead compound for various therapeutic indications.

In cancer research, this compound's ability to inhibit FASN has led to its evaluation as a potential anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting lipid metabolism and inhibiting cell proliferation. These findings have prompted further investigations into its efficacy in combination with other anticancer therapies.

In the field of inflammation research, 4,4-difluoro-1-(oxan-3-yl)cyclohexane-1-carboxylic acid has been tested for its anti-inflammatory effects in animal models of inflammatory diseases. Results from these studies indicate that it can reduce inflammation and improve disease outcomes without significant side effects. This makes it a promising candidate for developing new anti-inflammatory drugs.

Clinical Trials and Future Prospects

To date, several clinical trials have been initiated to evaluate the safety and efficacy of 4,4-difluoro-1-(oxan-3-y l)cyclohexane - 1 - carboxylic acid strong >in human subjects . Early phase I trials have demonstrated favorable pharmacokinetic profiles and tolerability , paving the way for more advanced clinical studies . Ongoing phase II trials are currently assessing its therapeutic potential in specific disease indications , such as cancer and inflammatory disorders . p > < p >The future prospects for 4 , 4 - difluoro - 1 - ( oxan - 3 - yl ) cyclohexane - 1 - carboxylic acid strong >are promising . If clinical trials continue to yield positive results , this compound could become an important addition to the arsenal of therapeutic agents available for treating various diseases . Additionally , ongoing research is focused on optimizing its chemical structure to enhance its potency , selectivity , and safety profile . p > article > response >